Cas no 1420865-70-8 (5-Chloro-2-((pyrrolidin-2-ylmethyl)thio)pyrimidine hydrochloride)

• Product Name: 5-Chloro-2-((pyrrolidin-2-ylmethyl)thio)pyrimidine hydrochloride
• CAS No: 1420865-70-8
• MF: C₉H₁₃Cl₂N₃S
• MW: 266.190618276596
• CID: 2180017
• Update Time: 2023-08-06

5-Chloro-2-((pyrrolidin-2-ylmethyl)thio)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-((pyrrolidin-2-ylmethyl)thio)pyrimidine hydrochloride

• Inchi： 1S/C9H12ClN3S.ClH/c10-7-4-12-9(13-5-7)14-6-8-2-1-3-11-8;/h4-5,8,11H,1-3,6H2;1H
• InChI Key： UFADYWUMOVWSSY-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)SCC1CCCN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Topological Polar Surface Area: 63.1